Cas no 898406-28-5 (3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine)

• Product Name: 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine
• CAS No: 898406-28-5
• MF: C₁₉H₂₁N₇O₅
• MW: 427.413943052292
• CID: 5481251
• Update Time: 2025-06-14

3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• (3,5-dinitrophenyl)-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine

• Inchi： 1S/C19H21N7O5/c27-19(14-11-15(25(28)29)13-16(12-14)26(30)31)24-9-7-23(8-10-24)18-4-3-17(20-21-18)22-5-1-2-6-22/h3-4,11-13H,1-2,5-10H2
• InChI Key： VVRIEOVVXGQLPE-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)(N1CCN(C2=NN=C(N3CCCC3)C=C2)CC1)=O

Additional information on 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine

Comprehensive Overview of 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine (CAS No. 898406-28-5)

The compound 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine (CAS No. 898406-28-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a piperazine core and a pyridazine ring, this molecule is often explored for its potential applications in targeting specific biological pathways. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, given its ability to interact with key enzymatic processes.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine scaffold has been investigated for its potential in treating conditions such as neurodegenerative diseases and inflammatory disorders. Its nitrobenzoyl moiety, in particular, is a subject of interest due to its electron-withdrawing properties, which can enhance binding affinity to target proteins.

From a synthetic chemistry perspective, the preparation of CAS No. 898406-28-5 involves multi-step organic transformations, often requiring Pd-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. The compound's pyrrolidin-1-yl group adds lipophilicity, which is crucial for improving membrane permeability—a critical factor in drug development. This attribute aligns with the growing focus on bioavailability optimization in pharmaceutical research.

The rise of AI-driven drug discovery has further amplified interest in compounds like 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine. Computational models frequently highlight its drug-likeness and ADMET properties, making it a promising candidate for virtual screening campaigns. Additionally, its structural versatility allows for derivatization, enabling the creation of libraries for high-throughput screening.

Environmental and regulatory considerations are also pivotal in the discussion of this compound. While it is not classified as a hazardous material, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

In summary, 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine (CAS No. 898406-28-5) represents a compelling case study in modern drug development. Its multifaceted applications, from targeted therapy to computational chemistry, underscore its relevance in addressing unmet medical needs. As research progresses, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.